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Compound of Interest

Compound Name: 2,5-Dihydroxyterephthalaldehyde

Cat. No.: B1588973

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals
Introduction

2,5-Dihydroxyterephthalaldehyde, also known by its synonyms 2,5-Dihydroxybenzene-1,4-
dicarbaldehyde or DHTA, is a versatile difunctional aromatic compound with the chemical
formula CsHeOa.[1][2][3] It serves as a crucial building block and intermediate in organic
chemistry, particularly in the synthesis of complex molecules, pharmaceuticals, and advanced
materials like covalent organic frameworks (COFs).[3][4][5] The compound's reactivity is
attributed to its two aldehyde groups, which are susceptible to nucleophilic addition, and two
phenolic hydroxyl groups that can undergo esterification and etherification.[3][5] Given its utility
and reactivity, a thorough understanding and strict adherence to safety and handling protocols
are paramount for all laboratory personnel. This guide provides comprehensive information on
its properties, hazards, and safe handling procedures.

Chemical and Physical Properties

2,5-Dihydroxyterephthalaldehyde is typically a solid powder, ranging in color from light yellow
to orange.[1][2] Key quantitative data are summarized below for easy reference.
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Property Value Source(s)

CAS Number 1951-36-6 [1][2][6]

Molecular Formula CsHeOa4 (110718191

Molecular Weight 166.13 g/mol [L1107181191
Light yellow to orange

Appearance [1][2]
powder/crystal

Purity Typically >95% or >98% [2][6]18]

Storage Temperature

2-8°C, under inert atmosphere

[6]

Topological Polar Surface Area  74.6 A2 9]
LogP 0.7228 [9]
Hydrogen Bond Donor Count 2 [9]
Hydrogen Bond Acceptor

ydrog p 4 [9]

Count

Hazard Identification and GHS Classification

According to the Globally Harmonized System (GHS), 2,5-Dihydroxyterephthalaldehyde is

classified as a hazardous substance. All personnel must review the Safety Data Sheet (SDS)

before handling.
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GHS Classification

Information

Source(s)

Pictogram

GHSO07 (Exclamation Mark)

[6]18]

Signal Word

Warning

[6](8]

Hazard Statements

H302: Harmful if
swallowed.H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause

respiratory irritation.

[6][8][10]

Precautionary Statements

Prevention:P261: Avoid
breathing dust.P264: Wash
skin thoroughly after
handling.P271: Use only
outdoors or in a well-ventilated
area.P280: Wear protective
gloves/eye protection/face
protection.Response:P302+P3
52: IF ON SKIN: Wash with
plenty of soap and
water.P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue
rinsing.Storage:P403+P233:
Store in a well-ventilated
place. Keep container tightly
closed.Disposal:P501: Dispose
of contents/container to an

approved waste disposal plant.

[8l110][11]

Safe Handling and Storage Protocols

Proper handling and storage are critical to minimize exposure and ensure laboratory safety.
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Engineering Controls

Operations involving 2,5-Dihydroxyterephthalaldehyde, especially those that may generate
dust, should be conducted in a certified chemical fume hood to keep airborne concentrations
low.[12][13] The laboratory must be equipped with an eyewash station and a safety shower.[12]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling this compound to prevent
contact and inhalation.

Core Protection

Chemical-Resistant Gloves
(e.g., Nitrile)

Safety Goggles with
Side Shields

Researcher

|
|
1
I
As needed % Situational Protection

NIOSH-Approved Respirator
(if dust is generated)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment hierarchy.

Storage Conditions

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1588973?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/11768.pdf
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://pim-resources.coleparmer.com/sds/11768.pdf
https://www.benchchem.com/product/b1588973?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Store the compound in a tightly closed container in a cool, dry, and well-ventilated place.[10]
[12] For long-term stability, storage at 2-8°C under an inert atmosphere is recommended.

Experimental Protocol: Safe Weighing and Handling

This protocol outlines the standard procedure for safely handling solid 2,5-
Dihydroxyterephthalaldehyde in a laboratory setting.

Methodology:

o Preparation: Before starting, review the Safety Data Sheet (SDS). Ensure the work area
within the chemical fume hood is clean and uncluttered.

e Donning PPE: Put on all required personal protective equipment as detailed in the diagram
above, including a lab coat, safety goggles, and chemical-resistant gloves.

o Transfer to Hood: Transport the sealed container of 2,5-Dihydroxyterephthalaldehyde to
the chemical fume hood.

e Weighing: To minimize dust generation, do not pour the powder directly. Use a spatula to
carefully transfer the desired amount of the solid from its container to a tared weigh boat on
a balance located inside the hood or a contained weighing station.

e Closing Container: Securely close the primary container immediately after use.

» Dissolution/Reaction: Add the weighed solid to the reaction vessel or solvent within the fume
hood.

o Cleanup: Clean the spatula and work surface thoroughly. Dispose of any contaminated
materials (e.g., weigh boat, gloves) in a designated hazardous waste container.

» Doffing PPE: Remove PPE in the correct order (gloves first), washing hands thoroughly with
soap and water afterward.[13][14]
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1. Preparation
(Review SDS, Prepare Hood)

2. Don PPE
(Gloves, Goggles, Coat)

3. Weigh Compound
(Inside Fume Hood)

4. Transfer to Vessel

5. Clean & Dispose Waste

6. Securely Store Container

7. Doff PPE & Wash Hands
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Exposure Occurs

Eyes

\l{‘ze Contact

Flush Eyes with Water
for 15+ minutes
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Flush with Soap & Water
for 15+ minutes
~ Z

Skin Cont’a;/

Remove Contaminated Clothing

Remove Contact Lenses

Seek Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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